Cas no 15966-72-0 (1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid)

• Product name: 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 15966-72-0
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 121311
• PubChem ID: 2801750

1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid
• 1H-1,2,3-Triazole-5-carboxylicacid, 1-phenyl-
• 1-phenyl-1H-1,2,3-triazole-5-carboxylic acid(SALTDATA: FREE)
• 3-PHENYL-[1,2,3]TRIAZOLE-4-CARBOXYLIC ACID
• 3-phenyltriazole-4-carboxylic acid
• 1-Phenyl-1,2,3-triazol-5-carbonsaeure
• 1H-1,2,3-Triazole-5-carboxylic acid, 1-phenyl-
• SCHEMBL2077909
• BS-35748
• 3-phenyl-3H-[1,2,3]triazole-4-carboxylic acid
• CS-0237294
• DTXSID50384322
• AKOS002675810
• Z445227768
• BDBM50390941
• 15966-72-0
• AB04414
• WGNBQRMKJSODLB-UHFFFAOYSA-N
• CHEMBL2071027
• EN300-181712
• FT-0740370
• MFCD00179922
• 1-PHENYL-1H-1,2,3-TRIAZOLE-5-CARBOXYLICACID

• MDL： MFCD00179922
• Inchi： InChI=1S/C9H7N3O2/c13-9(14)8-6-10-11-12(8)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key： WGNBQRMKJSODLB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=CN=N2)C(=O)O

Computed Properties

• Exact Mass: 189.05400
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 0.96550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid

Comprehensive Overview of 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 15966-72-0)

1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 15966-72-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic carboxylic acid derivative, featuring a phenyl-substituted triazole core, is widely utilized as a building block in drug discovery, agrochemical development, and advanced material synthesis. Its unique molecular structure combines the reactivity of a carboxylic acid functional group with the stability and π-conjugation properties of the 1,2,3-triazole ring system.

The growing interest in click chemistry applications has propelled research into triazole derivatives like this compound. Scientists are particularly intrigued by its potential as a bioisostere in medicinal chemistry, where it can replace traditional functional groups to improve drug-like properties. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with current global health priorities. The compound's hydrogen bonding capacity and metal coordination properties make it valuable for designing supramolecular architectures and catalytic systems.

From a synthetic chemistry perspective, 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid serves as an excellent precursor for various amide coupling reactions and esterification processes. Its carboxylic acid moiety enables straightforward derivatization, while the triazole nitrogen atoms offer additional sites for molecular modification. Researchers frequently employ this compound in combinatorial chemistry approaches to create diverse libraries of bioactive molecules, addressing the pharmaceutical industry's need for novel drug candidates.

The material science applications of CAS 15966-72-0 are equally impressive. Its incorporation into polymeric materials enhances thermal stability and mechanical properties, making it valuable for high-performance plastics development. The compound's conjugated system also shows promise in organic electronics, particularly for OLED materials and organic semiconductors. These applications align with the growing demand for sustainable electronic materials in the green technology sector.

Analytical characterization of 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound exhibits characteristic UV-Vis absorption properties due to its aromatic system, with maximum absorbance typically observed around 260-280 nm. These analytical features facilitate quality control in industrial applications and support structure-activity relationship studies in drug discovery programs.

Recent advancements in continuous flow chemistry have improved the synthesis efficiency of triazole carboxylic acids, including this compound. Modern microwave-assisted synthesis techniques have reduced reaction times while increasing yields, addressing common challenges in heterocycle preparation. These process improvements are particularly relevant for pharmaceutical manufacturers seeking to optimize API production and reduce environmental impact through green chemistry principles.

The safety profile of 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid has been well-documented in scientific literature. Standard laboratory precautions for handling organic acids apply, including the use of appropriate personal protective equipment. The compound demonstrates good stability under normal storage conditions, typically maintained at room temperature in amber glass containers to prevent potential photodegradation.

Looking toward future applications, researchers are exploring the potential of CAS 15966-72-0 in bioconjugation chemistry for proteomics studies and diagnostic reagent development. Its compatibility with biomolecules and ability to form stable linkages make it attractive for antibody-drug conjugates and molecular imaging probes. These cutting-edge applications position the compound at the forefront of precision medicine innovation.

For researchers sourcing 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid, quality parameters such as HPLC purity, residual solvent content, and heavy metal limits should be carefully evaluated. Reputable suppliers typically provide comprehensive certificates of analysis and material safety data sheets to ensure regulatory compliance. The compound is commercially available in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

In conclusion, 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid represents a multifunctional chemical building block with diverse applications across scientific disciplines. Its combination of synthetic accessibility, structural versatility, and functional group compatibility continues to inspire innovation in both academic and industrial settings. As research into heterocyclic compounds advances, this molecule will likely play an increasingly important role in developing next-generation therapeutic agents and functional materials.